Cas no 885521-10-8 (6-Fluoro-4-hydroxy (1H)indazole)

• Product Name: 6-Fluoro-4-hydroxy (1H)indazole
• CAS No: 885521-10-8
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• MDL: MFCD07781568
• CID: 840441
• PubChem ID: 135742436
• Update Time: 2025-04-19

6-Fluoro-4-hydroxy (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1H-indazol-4-ol
• 6-Fluoro-4-hydroxy (1H)indazole
• 6-Fluoro-2H-indazol-4-ol
• SCHEMBL3513796
• AMY9900
• AKOS006284925
• 885521-10-8
• MB04860
• FT-0751852
• A861776
• 6-fluoro-1,2-dihydroindazol-4-one
• DTXSID80646248
• CS-0361020
• 6-Fluoro-1,2-dihydro-4H-indazol-4-one
• JIIJFDXTMHKAJH-UHFFFAOYSA-N
• DB-077963
• 6-Fluoro-4-hydroxy(1H)indazole

• MDL： MFCD07781568
• Inchi： 1S/C7H5FN2O/c8-4-1-6-5(3-9-10-6)7(11)2-4/h1-3,11H,(H,9,10)
• InChI Key： JIIJFDXTMHKAJH-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C=NNC=2C=1)O

Computed Properties

• Exact Mass: 152.03859095g/mol
• Monoisotopic Mass: 152.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.9Ų